molecular formula C12H15NO3S B1275690 2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid CAS No. 63826-34-6

2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid

Cat. No. B1275690
CAS RN: 63826-34-6
M. Wt: 253.32 g/mol
InChI Key: DEDWHJVDTMELPW-UHFFFAOYSA-N
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Description

“2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid” is a chemical compound with the CAS Number: 63826-34-6 . It has a molecular weight of 254.33 . The IUPAC name for this compound is 2-acetamido-1,4,5,6,7,8-hexahydro-1lambda3-cyclohepta [b]thiophene-3-carboxylic acid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C12H16NO3S/c1-7(14)13-11-10(12(15)16)8-5-3-2-4-6-9(8)17-11/h17H,2-6H2,1H3,(H,13,14)(H,15,16) . This code provides a specific representation of the molecular structure.

Scientific Research Applications

Synthesis of Thiophene-Based Polymers

Field

Material Science, Organic Chemistry

Application

Thiophene-based conjugated polymers have exceptional optical and conductive properties, making them a center of attention for electronic applications .

Method

The synthesis of these polymers often involves nickel- and palladium-based protocols, including nickel-catalyzed Kumada catalyst-transfer polycondensation, nickel-catalyzed deprotonative cross-coupling polycondensation, palladium-catalyzed Suzuki–Miyaura and Migita–Kosugi–Stille couplings .

Results

These methods have led to the synthesis of functionalized regioregular polythiophenes exhibiting fascinating properties such as electronic, optoelectronic, chemosensitivity, liquid crystallinity, and high conductivity .

Biological Applications of Thiophene Derivatives

Field

Medicinal Chemistry, Pharmacology

Application

Thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Method

The synthesis of thiophene derivatives often involves condensation reactions, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis .

Results

These methods have led to the synthesis of a variety of thiophene derivatives with potential biological activity .

Synthesis of Poly(2-methylbut-2-enyl thiophene-3-carboxylate)

Field

Polymer Chemistry

Application

3-Thiophenecarboxylic acid has been used in the preparation of a novel acetylene monomer, required for the synthesis of poly(2-methylbut-2-enyl thiophene-3-carboxylate) .

Method

The synthesis of this polymer involves the reaction of 3-thiophenecarboxylic acid with an acetylene monomer .

Results

The resulting polymer, poly(2-methylbut-2-enyl thiophene-3-carboxylate), may have potential applications in the field of materials science .

Synthesis of Thiophene-Based Triazines

Field

Organic Chemistry

Application

Thiophene derivatives have been used in the synthesis of triazine-based compounds .

Method

The synthesis involves coupling of a thiophene derivative with the diazonium salt of 3-amino-1,2,4-triazole in pyridine .

Results

The resulting compound, ethyl 5-([1, 2, 4] triazolo[5,1-c] [1, 2, 4] triazine-3-carbonyl)-4-methyl-2-(phenylamino)-thiophene-3-carboxylate, may have potential applications in the field of medicinal chemistry .

Future Directions

As for the future directions, it’s hard to predict without specific context or application. This compound could have potential uses in various fields such as pharmaceuticals, agrochemicals, and dyestuff fields , but more research would be needed to confirm this.

properties

IUPAC Name

2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15NO3S/c1-7(14)13-11-10(12(15)16)8-5-3-2-4-6-9(8)17-11/h2-6H2,1H3,(H,13,14)(H,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DEDWHJVDTMELPW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=C(C2=C(S1)CCCCC2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15NO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20397005
Record name 2-Acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20397005
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

253.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid

CAS RN

63826-34-6
Record name 2-Acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20397005
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Reactant of Route 2
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2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Reactant of Route 3
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Reactant of Route 4
Reactant of Route 4
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Reactant of Route 5
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Reactant of Route 6
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid

Citations

For This Compound
1
Citations
RMD da Cruz, R Zelli, S Benhsain… - …, 2020 - Wiley Online Library
2‐aminothiophene derivatives (2AT) in which the thiophene ring is fused with a cycloalkyl or a N‐acylated piperidine ring by positions 5 and 6 and carrying a 3‐carbethoxy group were …

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